Cas no 143314-17-4 (1-Ethyl-3-methylimidazolium acetate)

• Product Name: 1-Ethyl-3-methylimidazolium acetate
• CAS No: 143314-17-4
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• MDL: MFCD06798186
• CID: 108284
• PubChem ID: 253662019
• Update Time: 2025-08-02

1-Ethyl-3-methylimidazolium acetate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-methylimidazolium acetate
• 1-ethyl-3-methylimidazol-3-ium,acetate
• BASIONIC BC 01
• EMIM Ac
• 1-Methyl-3-ethylimidazolium acetate
• 3-Ethyl-1-methylimidazolium acetate
• Basionics® BC 01
• Basionics BC 01
• LM 1132
• 1-Ethyl-3-methyl-3-imidazolium Acetate
• Basionic(Tm) Bc 01
• AK176161
• 1-ETHYL-3-METHYLIMIDAZOLIUMACETATE
• Basionics® BC 01
• 1H-Imidazolium, 3-ethyl-1-methyl-, acetate (1:1)
• XIYUIMLQTKODPS-UHFFFAOYSA-M
• EBD218985
• SY041796
• 1-Ethyl-3-methylimidazolium

• MDL： MFCD06798186
• Inchi： 1S/C6H11N2.C2H4O2/c1-3-8-5-4-7(2)6-8;1-2(3)4/h4-6H,3H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： XIYUIMLQTKODPS-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.N1(C=C[N+](C)=C1)CC

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 98.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.101 g/cm3 at 20 °C
• Melting Point: >30 °C (product can occur as an undercooled melt)
• Flash Point: Fahrenheit: 327.2 ° f < br / > Celsius: 164 ° C < br / >
• Refractive Index: n20/D 1.502
• Water Partition Coefficient: Soluble in water, acetonitrile, acetone, dichloromethane.
• PSA: 48.94000
• LogP: -0.91130
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

1-Ethyl-3-methylimidazolium acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 23-26-37-60
• FLUKA BRAND F CODES：3-10
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Ethyl-3-methylimidazolium acetate

Comprehensive Guide to 1-Ethyl-3-methylimidazolium acetate (CAS No. 143314-17-4): Properties, Applications, and Innovations

1-Ethyl-3-methylimidazolium acetate (CAS No. 143314-17-4), often abbreviated as [EMIM][OAc], is a prominent ionic liquid widely recognized for its unique physicochemical properties and versatile applications. As a member of the imidazolium-based ionic liquids family, it has garnered significant attention in industries ranging from green chemistry to biomass processing. This article delves into its molecular structure, key characteristics, and cutting-edge uses, while addressing trending topics like sustainable solvents and energy storage solutions.

The growing demand for eco-friendly alternatives to traditional solvents has propelled 1-Ethyl-3-methylimidazolium acetate into the spotlight. Its low volatility, high thermal stability, and exceptional solubility make it ideal for cellulose dissolution, a critical process in biofuel production and textile manufacturing. Researchers are also exploring its role in CO2 capture, aligning with global efforts to combat climate change. These applications resonate with current searches for "ionic liquids for sustainability" and "non-toxic solvent replacements," highlighting its relevance in modern science.

From a molecular perspective, [EMIM][OAc] consists of a 1-ethyl-3-methylimidazolium cation paired with an acetate anion. This combination imparts remarkable hydrogen-bonding capacity, enabling efficient interactions with polar compounds. Such properties are pivotal in pharmaceutical synthesis, where it serves as a reaction medium for API crystallization. Recent studies also investigate its potential in electrolyte formulations for next-gen batteries, addressing popular queries like "ionic liquids in energy storage."

Innovations in biomass conversion further underscore the importance of CAS No. 143314-17-4. Its ability to break down lignocellulosic materials into fermentable sugars positions it as a cornerstone of circular economy initiatives. Industry leaders frequently search for "ionic liquid pretreatment of biomass," reflecting its transformative role in renewable resource utilization. Moreover, its recyclability aligns with the zero-waste movement, making it a favorite among green technology advocates.

Safety and handling of 1-Ethyl-3-methylimidazolium acetate are equally critical discussion points. While it exhibits lower toxicity compared to conventional solvents, proper storage conditions—such as moisture control—are essential to maintain its integrity. This aligns with frequent searches for "ionic liquid storage guidelines" and "handling hygroscopic chemicals." Regulatory compliance, particularly in industrial-scale applications, remains a key consideration for manufacturers.

In conclusion, 1-Ethyl-3-methylimidazolium acetate (CAS No. 143314-17-4) exemplifies the convergence of scientific innovation and environmental stewardship. Its multifaceted applications—from biorefineries to electrochemical devices—answer pressing market needs while driving sustainable progress. As research expands, this ionic liquid continues to inspire solutions for a greener future, solidifying its status as a high-value chemical in the 21st century.